molecular formula C4H12Cl2N2 B6265322 (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis CAS No. 206991-46-0

(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis

Cat. No. B6265322
CAS RN: 206991-46-0
M. Wt: 159.1
InChI Key:
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Description

(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis (CBDD) is a cyclic diamine compound composed of two nitrogen atoms linked by a cyclobutane ring. It is an important organic compound due to its many applications in synthetic chemistry, medicinal chemistry and biochemistry. CBDD has been widely studied in recent years due to its unique properties and potential applications in various fields.

Scientific Research Applications

(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has found numerous applications in scientific research, including in the fields of medicinal chemistry, biochemistry, and synthetic chemistry. In medicinal chemistry, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been used as a building block in the synthesis of various pharmaceuticals, such as antimalarials and antibacterials. In biochemistry, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been used as a ligand in the study of enzyme-substrate interactions. In synthetic chemistry, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been used as a starting material in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis is not fully understood, but it is thought to involve the formation of hydrogen bonds between the cyclobutane ring and the nitrogen atoms of the compound. These hydrogen bonds are thought to be responsible for the unique properties of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis, such as its solubility and its stability in aqueous solutions.
Biochemical and Physiological Effects
(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been found to have numerous biochemical and physiological effects. In cell culture studies, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been found to be a potent inhibitor of the enzyme tyrosinase, which is involved in the formation of melanin. In animal studies, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been found to be an effective anti-inflammatory agent, and has also been found to possess anti-cancer properties. In addition, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis has been found to have antioxidant and antimicrobial properties.

Advantages and Limitations for Lab Experiments

(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis is an ideal compound for use in laboratory experiments due to its stability in aqueous solutions and its solubility in organic solvents. Furthermore, it is relatively easy to synthesize and can be stored for long periods of time without degradation. However, (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis is not suitable for use in large-scale experiments due to its high cost and limited availability.

Future Directions

The potential applications of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis are vast, and there are numerous areas of research that could be explored in the future. These include further studies into its anti-cancer properties, further research into its use as a ligand in enzyme-substrate interactions, and further research into its potential use as a building block for pharmaceuticals. Additionally, further research into its antioxidant and antimicrobial properties could be beneficial. Finally, further research into its potential applications in materials science, such as its use in the synthesis of polymers, could be beneficial.

Synthesis Methods

The synthesis of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis is achieved through a multistep process, beginning with the reaction of cyclobutane-1,2-diamine (CBD) and hydrochloric acid. This reaction produces a cyclic diamine salt, which is then further reacted with a base, such as sodium hydroxide, to produce the desired (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis product. This method has been widely used in the synthesis of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis, and has been shown to be efficient and reliable.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis involves the reaction of cyclobutane-1,2-dicarboxylic acid with ammonia followed by reduction of the resulting imide to form the desired product.", "Starting Materials": [ "Cyclobutane-1,2-dicarboxylic acid", "Ammonia", "Hydrogen gas", "Palladium on carbon catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutane-1,2-dicarboxylic acid is reacted with ammonia in the presence of a catalyst to form the corresponding imide.", "Step 2: The imide is then reduced using hydrogen gas and a palladium on carbon catalyst to form the desired (1R,2S)-cyclobutane-1,2-diamine.", "Step 3: The resulting diamine is then reacted with hydrochloric acid to form the dihydrochloride salt of (1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis." ] }

CAS RN

206991-46-0

Product Name

(1R,2S)-cyclobutane-1,2-diamine dihydrochloride, cis

Molecular Formula

C4H12Cl2N2

Molecular Weight

159.1

Purity

95

Origin of Product

United States

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